Cas no 1448037-68-0 (2,6-difluoro-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2,6-difluoro-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1448037-68-0
• MF: C₁₆H₁₃F₂N₃OS
• MW: 333.35572886467
• CID: 5939693
• PubChem ID: 71808119
• Update Time: 2025-05-24

2,6-difluoro-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• 1448037-68-0
• 2,6-difluoro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 2,6-difluoro-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• F6439-5047
• 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• AKOS024562610

• Inchi： 1S/C16H13F2N3OS/c17-11-3-1-4-12(18)15(11)16(22)19-7-9-21-8-6-13(20-21)14-5-2-10-23-14/h1-6,8,10H,7,9H2,(H,19,22)
• InChI Key： AJMQWDYSDUAZOD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(CCNC(C2C(=CC=CC=2F)F)=O)N=1

Computed Properties

• Exact Mass: 333.07473954g/mol
• Monoisotopic Mass: 333.07473954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2Ų

Additional information on 2,6-difluoro-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide

Recent Advances in the Study of 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS: 1448037-68-0)

The compound 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS: 1448037-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide exhibits high affinity for certain kinase enzymes, which play critical roles in cellular signaling pathways. This binding affinity suggests potential applications in the treatment of diseases such as cancer and inflammatory disorders. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting aberrant kinase activity, thereby suppressing tumor growth and inflammation.

In addition to its therapeutic potential, researchers have also investigated the compound's pharmacokinetic and pharmacodynamic properties. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic stability, bioavailability, and distribution profiles. These studies have provided valuable insights into the compound's behavior in biological systems, facilitating the design of more effective formulations and delivery methods.

Another notable aspect of recent research is the exploration of structural analogs and derivatives of 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide. By modifying specific functional groups, scientists aim to enhance its selectivity, potency, and safety profile. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these synthetic efforts, leading to the identification of novel candidates with improved therapeutic indices.

Despite these advancements, challenges remain in the development of 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide as a viable drug candidate. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent research on 2,6-difluoro-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS: 1448037-68-0) highlights its significant promise as a therapeutic agent. Continued investigation into its biological mechanisms, pharmacokinetics, and structural optimization will be crucial for realizing its full potential in the treatment of various diseases. This compound represents a compelling example of how chemical biology can drive innovation in drug discovery and development.